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Compound of Interest

Compound Name: Cobalt(II) thiocyanate

Cat. No.: B079731 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cobalt(II) thiocyanate is a key reagent in various analytical and colorimetric tests, most

notably the Scott test for the presumptive identification of cocaine and other alkaloids.[1][2] The

reagent's utility is centered on the formation of a distinct blue-colored complex,

tetrathiocyanatocobaltate(II) ([Co(SCN)₄]²⁻), in the presence of specific analytes.[3] The

stability of the cobalt(II) thiocyanate reagent solution is critical for the reliability and accuracy

of these assays. This document provides detailed protocols for the preparation of stable

cobalt(II) thiocyanate solutions and discusses factors influencing their stability.

Principles of the Reagent and its Application
The cobalt(II) thiocyanate test is a presumptive colorimetric assay. In solution, the cobalt(II)

ion exists in an octahedral coordination geometry, typically with water and thiocyanate ligands,

which imparts a pink or reddish color.[4] Upon reaction with a target analyte, such as cocaine, a

more stable tetrahedral complex is formed, resulting in a characteristic bright blue color.[2]

Glycerol is frequently incorporated into the reagent formulation to act as a stabilizer, preventing

the color change from occurring due to dehydration of the complex rather than a reaction with

the analyte.[1][2]

The primary application of this reagent is in forensic science for the preliminary screening of

suspected controlled substances.[5] The multi-step Scott test enhances the specificity of the
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assay.[6][7]

Quantitative Data Summary
While extensive quantitative stability studies are not widely published, the following table

summarizes various formulations and known stability characteristics of cobalt(II) thiocyanate
reagent solutions.
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Reagent

Component

Concentratio

n/Ratio

Solvent/Stab

ilizer

Reported

Stability/Stor

age

Primary

Application
Reference(s)

Cobalt(II)

Thiocyanate
2% (w/v) Water

Store in a

cool, dark

place.

Presumptive

test for

cocaine

[1]

Cobalt(II)

Thiocyanate
2% (w/v) Dilute Acid

Store in a

cool, dark

place.

Presumptive

test for

cocaine

[5]

Cobalt(II)

Thiocyanate
10 g

490 mL

Water, 500

mL Glycerin

Glycerin is

added to

stabilize the

cobalt

complex.

Scott test for

cocaine
[2]

Cobalt(II)

Thiocyanate
-

Water and

Glycerin

The average

shelf life of 2

years can be

significantly

extended by

storing in a

freezer.

Deteriorates

with time,

especially if

exposed to

sunlight.

Scott test for

cocaine and

other

substances

[1]

Ammonium

Thiocyanate
6.2 g 10 mL Water Not specified.

Titration of

non-ionic

surfactants

Cobalt Nitrate

Hexahydrate
2.8 g 10 mL Water Not specified.

Titration of

non-ionic

surfactants
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Cobalt(II)

Thiocyanate
1% (w/v)

1:1 (v/v)

Glycerin and

10% (v/v)

Acetic Acid

Not specified.
Scott's test

reagent #1
[4]

Experimental Protocols
Below are detailed protocols for the preparation of two common formulations of stable

cobalt(II) thiocyanate reagent solutions.

Protocol 1: 2% Cobalt(II) Thiocyanate Solution in Aqueous Glycerol (Scott Test Reagent)

This protocol is a widely used formulation for the presumptive testing of cocaine.

Materials:

Cobalt(II) thiocyanate (Co(SCN)₂)

Glycerin

Distilled or deionized water

500 mL volumetric flask

Graduated cylinders

Magnetic stirrer and stir bar

Amber glass storage bottle

Procedure:

Weigh out 10.0 g of cobalt(II) thiocyanate.

In a 500 mL beaker, measure 250 mL of distilled or deionized water.

Add the 10.0 g of cobalt(II) thiocyanate to the water and stir with a magnetic stirrer until

fully dissolved. The solution will appear pink/red.
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Carefully measure 250 mL of glycerin and add it to the cobalt thiocyanate solution.

Continue stirring until the solution is homogeneous.

Transfer the final solution to a labeled amber glass storage bottle.

Store the reagent in a cool, dark place. For long-term storage, refrigeration is recommended.

Protocol 2: Acidified 2% Cobalt(II) Thiocyanate Solution

This formulation includes a dilute acid, which can be a component of some presumptive test

kits.

Materials:

Cobalt(II) thiocyanate (Co(SCN)₂)

Concentrated Hydrochloric Acid (HCl)

Distilled or deionized water

100 mL volumetric flask

Graduated cylinders or pipettes

Magnetic stirrer and stir bar

Amber glass storage bottle

Procedure:

Weigh out 2.0 g of cobalt(II) thiocyanate.

In a 100 mL beaker, add approximately 80 mL of distilled or deionized water.

Add the 2.0 g of cobalt(II) thiocyanate to the water and stir until dissolved.

Carefully add 1 mL of concentrated hydrochloric acid to the solution and stir.
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Transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask.

Bring the final volume to 100 mL with distilled water.

Stopper the flask and invert several times to ensure thorough mixing.

Transfer the solution to a labeled amber glass storage bottle.

Store in a cool, dark place.

Visualizations
Diagram 1: Experimental Workflow for Reagent Preparation
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Workflow for Preparation of Stable Cobalt(II) Thiocyanate Reagent

Reagent Preparation

Storage and Quality Control

Application

1. Weigh Cobalt(II) Thiocyanate

2. Dissolve in Water

3. Add Glycerol (Stabilizer)

4. Mix until Homogeneous

5. Transfer to Amber Bottle

6. Store in Cool, Dark Place

7. Perform Quality Control Test

8. Use in Assay

Click to download full resolution via product page

Caption: Workflow for preparing a stable cobalt(II) thiocyanate reagent.
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Diagram 2: Logical Flow of the Scott Test for Cocaine

Logical Flow of the Presumptive Scott Test

Start with Suspected Sample

Add Cobalt(II) Thiocyanate Reagent

Observe Color

Add Concentrated HCl

Blue Precipitate

Negative or Inconclusive

No Blue Color

Observe Color

Add Chloroform and Mix

Turns Pink

Remains Blue

Observe Organic Layer

Presumptive Positive for Cocaine

Blue Layer No Blue Layer

Click to download full resolution via product page
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Caption: Decision workflow for the multi-step Scott test.

Factors Affecting Stability
Light Exposure: Cobalt(II) thiocyanate solutions can be sensitive to light.[1] Storage in

amber glass bottles is recommended to prevent photodegradation.

Temperature: Elevated temperatures can decrease the sensitivity of the reagent.[8]

Conversely, lower temperatures have been reported to increase sensitivity.[8] For long-term

stability, storage in a cool environment such as a refrigerator or freezer is advised.[1]

pH: The acidity of the solution can influence the complex formation and the stability of the

reagent.[3] Some protocols call for the addition of a dilute acid.[5]

Evaporation: The concentration of the reagent can change over time due to solvent

evaporation, which can affect its performance. The addition of glycerol helps to mitigate this

by reducing the rate of evaporation and preventing the complex from changing color due to

drying.[2]

Safety Precautions
Cobalt(II) thiocyanate is harmful if swallowed, inhaled, or in contact with skin.

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling the solid compound and its solutions.

Work in a well-ventilated area or under a fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion
The preparation of stable cobalt(II) thiocyanate reagent solutions is crucial for obtaining

reliable results in presumptive analytical tests. The inclusion of stabilizers like glycerol and

proper storage conditions, including protection from light and temperature extremes, are key to

maintaining the reagent's efficacy over time. The provided protocols offer standardized

methods for preparing these solutions for research and analytical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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